Cas no 39093-27-1 (n-methyl n-nonylamine)

• Product Name: n-methyl n-nonylamine
• CAS No: 39093-27-1
• MF: C₁₀H₂₃N
• MW: 157.296323060989
• CID: 924261
• PubChem ID: 4626079
• Update Time: 2025-06-26

n-methyl n-nonylamine Chemical and Physical Properties

Names and Identifiers

• n-methyl n-nonylamine
• 1-Methylamino-nonan
• 1-Nonanamine, N-methyl-
• AC1NDHO9
• CTK1B4333
• Methyl-n-nonyl-amin
• Methyl-nonyl-amin
• methylnonylamine
• methyl-nonyl-amine
• N-methyl-N-nonylamine
• n-nonyl-n-methylamine
• SBB059836
• AB01003818-01
• SCHEMBL21849
• EN300-58531
• 39093-27-1
• G70191
• N-methylnonan-1-amine
• AKOS009081450
• N-methyl-1-nonanamine
• N-Methyl-nonan-1-amine
• SCHEMBL6176702
• DTXSID70405023
• methylnonyl-amine
• METHYL(NONYL)AMINE

• Inchi： 1S/C10H23N/c1-3-4-5-6-7-8-9-10-11-2/h11H,3-10H2,1-2H3
• InChI Key： OZIXTIPURXIEMB-UHFFFAOYSA-N
• SMILES： N(C)CCCCCCCCC

Computed Properties

• Exact Mass: 157.18319
• Monoisotopic Mass: 157.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.7790
• Melting Point: -38.5°C (estimate)
• Boiling Point: 202°C (estimate)
• Refractive Index: 1.4317
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on n-methyl n-nonylamine

Professional Introduction to N-Methyl N-Nonylamine (CAS No. 39093-27-1)

N-Methyl N-nonylamine, a compound with the chemical formula C₁₁H₂₃N, is a significant molecule in the field of chemical and pharmaceutical research. This compound is identified by its unique CAS number 39093-27-1, which distinguishes it from other chemical entities in the database. The structure of N-Methyl N-nonylamine consists of a methyl group attached to a primary amine, which is further linked to a nonyl group. This configuration imparts specific chemical properties that make it valuable in various applications.

The N-Methyl N-nonylamine molecule has garnered attention due to its potential role in synthesizing complex organic compounds. Its amine functionality allows for the formation of stable bonds with other molecules, making it a versatile intermediate in organic synthesis. In recent years, researchers have been exploring its utility in the development of novel pharmaceuticals and agrochemicals.

One of the most compelling aspects of N-Methyl N-nonylamine is its reactivity. The primary amine group can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are fundamental to the synthesis of more complex molecules. This reactivity has made it a subject of interest in the development of new drug candidates and specialty chemicals.

Recent studies have highlighted the importance of N-Methyl N-nonylamine in the context of drug discovery. Researchers have found that it can serve as a precursor for more complex pharmacophores, which are essential for the development of new therapeutic agents. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are involved in inflammatory processes. This has opened up new avenues for the treatment of chronic inflammatory diseases.

The synthesis of N-Methyl N-nonylamine involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the reaction of nonylamine with methylating agents under controlled conditions. The choice of methylating agent can significantly influence the reaction outcome, and researchers have been experimenting with different reagents to optimize the synthesis pathway.

In addition to its pharmaceutical applications, N-Methyl N-nonylamine has found utility in other areas as well. For example, it has been used as a building block in the synthesis of surfactants and polymers. Its ability to form stable bonds with other molecules makes it an excellent candidate for creating materials with tailored properties.

The environmental impact of using N-Methyl N-nonylamine is also an area of concern. While this compound is not classified as hazardous or toxic, its persistence in the environment could pose potential risks if not handled properly. Therefore, researchers are focusing on developing greener synthetic methods that minimize waste and reduce environmental impact.

The future prospects for N-Methyl N-nonylamine are promising, with ongoing research aimed at expanding its applications and improving its synthesis methods. As our understanding of organic chemistry continues to evolve, new uses for this compound are likely to emerge. It will be interesting to see how it contributes to advancements in pharmaceuticals and materials science.

In conclusion, N-Methyl N-nonylamine (CAS No. 39093-27-1) is a versatile compound with significant potential in various fields. Its unique chemical properties make it valuable for synthesizing complex molecules, and recent research has highlighted its role in drug discovery and material science. As scientists continue to explore its applications, we can expect to see further advancements that will benefit multiple industries.